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Compound of Interest

Compound Name: 2,5-Dimethoxybenzonitrile

Cat. No.: B1329510 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,5-Dimethoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 2,5-
Dimethoxybenzonitrile, a key intermediate in the synthesis of various organic compounds.

The information is presented to support research, development, and quality control activities.

Chemical Identity and Structure
2,5-Dimethoxybenzonitrile is an aromatic compound characterized by a benzene ring

substituted with two methoxy groups and a nitrile group.

IUPAC Name: 2,5-dimethoxybenzonitrile[1][2]

CAS Number: 5312-97-0[1][3][4][5]

Molecular Formula: C₉H₉NO₂[1][2][3][4][5]

SMILES: COC1=CC(=C(C=C1)OC)C#N[1][2][3]

InChI: 1S/C9H9NO2/c1-11-8-3-4-9(12-2)7(5-8)6-10/h3-5H,1-2H3

InChIKey: HWAMEJIMXIXLIH-UHFFFAOYSA-N[1][2]
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Tabulated Physical Properties
The following table summarizes the key physical properties of 2,5-Dimethoxybenzonitrile,

compiled from various sources.

Property Value Source(s)

Molecular Weight 163.17 g/mol [3]

163.176 g/mol [1]

163.18 g/mol [4]

Melting Point 80°C to 84°C [1]

81 °C [3]

81-85 °C

83 °C [4]

Boiling Point 288.8 °C [3]

Appearance
White to Yellow to Orange

powder to crystal

Solid [4]

White [4]

Solubility Soluble in Methanol.

Soluble in chloroform and

methanol. Slightly soluble in

water.

[6]

Purity >98.0%(GC)

97%

Min. 98.0 (GC) [4]

Spectral Data
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Mass Spectrometry
Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 2,5-Dimethoxybenzonitrile
reveals the following characteristic peaks:

Top Peak (m/z): 148[2]

2nd Highest Peak (m/z): 163[2]

3rd Highest Peak (m/z): 120[2]

Infrared (IR) Spectroscopy
The IR spectrum of 2,5-Dimethoxybenzonitrile provides information about its functional

groups. While specific peak values were not detailed in the provided search results, a

representative gas-phase IR spectrum is available through the NIST WebBook.[7]

Experimental Protocols
The following are generalized, best-practice protocols for determining the key physical

properties of 2,5-Dimethoxybenzonitrile.

Melting Point Determination
The melting point is a critical indicator of purity.

Sample Preparation: A small amount of finely powdered, dry 2,5-Dimethoxybenzonitrile is

packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.[8][9]

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated rapidly to a temperature approximately 10-15°C below the expected

melting point.

The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.
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The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the

end of the melting range.[9][10]

Purity Indication: A sharp melting range (typically less than 2°C) is indicative of a pure

compound.

Boiling Point Determination (Simple Distillation)
This method is suitable for determining the boiling point of liquid compounds. For a high-

melting solid like 2,5-Dimethoxybenzonitrile, this would require melting the compound first

and would be performed under vacuum to prevent decomposition at its high atmospheric

boiling point.

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.[8]

Procedure:

The compound is placed in the round-bottom flask with boiling chips.

The flask is heated gently.

As the liquid boils, the vapor rises and surrounds the thermometer bulb.

The temperature at which the vapor temperature stabilizes while condensate is actively

forming on the thermometer bulb is recorded as the boiling point.[8]

It is crucial to record the atmospheric pressure at the time of the measurement, as boiling

point is pressure-dependent.

Solubility Determination
Qualitative solubility tests help in understanding the polarity of the compound and are useful for

selecting appropriate solvents for reactions and purification.
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Sample Preparation: A small, measured amount of 2,5-Dimethoxybenzonitrile (e.g., 20-30

mg) is placed into a series of test tubes.[11]

Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL) is added to each test

tube.[11] A range of solvents with varying polarities should be tested (e.g., water, methanol,

ethanol, acetone, diethyl ether, hexane).[10][11]

Observation: The mixture is agitated (vortexed or shaken) to facilitate dissolution.

Classification: The solubility is observed and classified as soluble, partially soluble, or

insoluble. For a substance to be considered soluble, a clear solution should be formed.

Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the experimental characterization of the

physical properties of a solid organic compound like 2,5-Dimethoxybenzonitrile.
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Workflow for Physical Property Determination of 2,5-Dimethoxybenzonitrile
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Caption: Experimental workflow for characterizing 2,5-Dimethoxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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